Cas no 957483-76-0 (1-Butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde)
957483-76-0 structure
Product Name:1-Butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
CAS No:957483-76-0
MF:C10H16N2O
MW:180.246842384338
CID:2128695
PubChem ID:3159588
Update Time:2025-08-01
1-Butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-Butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
- AKOS000303046
- 957483-76-0
- DB-363492
- 1-butyl-3,5-dimethylpyrazole-4-carbaldehyde
- EN300-1300928
-
- MDL: MFCD07186387
- Inchi: 1S/C10H16N2O/c1-4-5-6-12-9(3)10(7-13)8(2)11-12/h7H,4-6H2,1-3H3
- InChI Key: NFYDOXTUOFDYPA-UHFFFAOYSA-N
- SMILES: O=CC1C(C)=NN(C=1C)CCCC
Computed Properties
- Exact Mass: 180.126263138Da
- Monoisotopic Mass: 180.126263138Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 34.9Ų
1-Butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM375115-1g |
1-butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde |
957483-76-0 | 95%+ | 1g |
$326 | 2024-07-18 | |
| Enamine | EN300-1300928-1.0g |
1-butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde |
957483-76-0 | 1g |
$0.0 | 2023-06-06 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ0593-1G |
1-butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde |
957483-76-0 | 95% | 1g |
¥ 1,841.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ0593-5G |
1-butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde |
957483-76-0 | 95% | 5g |
¥ 5,524.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ0593-10G |
1-butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde |
957483-76-0 | 95% | 10g |
¥ 8,276.00 | 2023-04-12 | |
| Enamine | EN300-1300928-50mg |
1-butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde |
957483-76-0 | 50mg |
$348.0 | 2023-09-30 | ||
| Enamine | EN300-1300928-100mg |
1-butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde |
957483-76-0 | 100mg |
$364.0 | 2023-09-30 | ||
| Enamine | EN300-1300928-250mg |
1-butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde |
957483-76-0 | 250mg |
$381.0 | 2023-09-30 | ||
| Enamine | EN300-1300928-500mg |
1-butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde |
957483-76-0 | 500mg |
$397.0 | 2023-09-30 | ||
| Enamine | EN300-1300928-1000mg |
1-butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde |
957483-76-0 | 1000mg |
$414.0 | 2023-09-30 |
1-Butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
957483-76-0 (1-Butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde) Related Products
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